Cas no 1344060-75-8 (3-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid)

• Product Name: 3-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid
• CAS No: 1344060-75-8
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6104102
• PubChem ID: 64005186
• Update Time: 2025-11-05

3-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid
• AKOS013321513
• 3-[(2-methylbut-3-yn-2-yl)amino]pyrazine-2-carboxylic acid
• EN300-1449384
• 1344060-75-8

• Inchi： 1S/C10H11N3O2/c1-4-10(2,3)13-8-7(9(14)15)11-5-6-12-8/h1,5-6H,2-3H3,(H,12,13)(H,14,15)
• InChI Key： PWVVVVLHOCNZGS-UHFFFAOYSA-N
• SMILES： OC(C1C(=NC=CN=1)NC(C#C)(C)C)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.1Ų

Additional information on 3-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid

Recent Advances in the Study of 3-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid (CAS: 1344060-75-8)

In recent years, the compound 3-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid (CAS: 1344060-75-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazine-carboxylic acid scaffold and alkyne-functionalized side chain, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, particularly in the context of enzyme inhibition and targeted drug delivery.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the inhibitory effects of 3-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid on a range of kinases implicated in inflammatory and oncogenic pathways. The researchers employed a combination of in vitro enzymatic assays and molecular docking simulations to demonstrate that this compound exhibits selective inhibition against specific kinase isoforms, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Another significant advancement was reported in a 2024 study focusing on the compound's role in targeted drug delivery systems. By leveraging the alkyne moiety present in 3-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid, researchers successfully conjugated it with various drug payloads via click chemistry. This approach enabled the development of prodrugs with enhanced solubility and controlled release profiles, as evidenced by in vivo pharmacokinetic studies. The study highlighted the compound's versatility as a linker in bioconjugation strategies.

From a synthetic chemistry perspective, recent efforts have been directed toward optimizing the production of 3-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid. A 2023 patent application disclosed a novel, scalable synthetic route that significantly improves yield and purity while reducing the use of hazardous reagents. This development is expected to facilitate broader accessibility of the compound for both research and potential clinical applications.

The safety profile of 3-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid has also been a subject of recent investigation. Preliminary toxicological assessments conducted in rodent models have indicated favorable pharmacokinetic properties with minimal off-target effects at therapeutic doses. However, researchers caution that further studies are needed to fully characterize its long-term safety and potential drug-drug interactions before advancing to human trials.

Looking forward, the unique chemical properties of 3-(2-methylbut-3-yn-2-yl)aminopyrazine-2-carboxylic acid continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its exploration as a building block for PROTACs (proteolysis targeting chimeras) and its potential in modulating protein-protein interactions. The compound's dual functionality (carboxylic acid and alkyne groups) provides multiple handles for further chemical modification, making it a valuable scaffold in medicinal chemistry.